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Compound of Interest

Compound Name: Menthyl anthranilate

Cat. No.: B129310 Get Quote

A Note on Nomenclature: The request specified "Menthyl anthranilate"; however, based on

the context of perfumery and fragrance, it is highly likely that the intended compound was

Methyl anthranilate. Menthyl anthranilate is primarily used as a sunscreen agent, whereas

Methyl anthranilate is a widely used fragrance ingredient with a characteristic fruity, grape-like

scent. This document will focus on Methyl anthranilate.

Introduction to Methyl Anthranilate in Fragrance
Methyl anthranilate (MA) is an aromatic ester with the chemical formula C₈H₉NO₂. It is a key

component in the perfumer's palette, valued for its potent, sweet, fruity, and floral aroma, often

described as reminiscent of Concord grapes and orange blossom.[1][2][3] Its versatility allows

for its use in a wide range of fragrance applications, from fine fragrances to personal care and

household products.

Olfactory Profile:

Top Notes: Fruity, grape, sweet[1][2]

Heart Notes: Floral (orange blossom, neroli, jasmine, tuberose), narcotic[2][3]

Base Notes: Powdery, musky nuance
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Physicochemical Properties of Methyl Anthranilate
A comprehensive understanding of the physicochemical properties of Methyl anthranilate is

crucial for its effective use in fragrance formulations, ensuring stability, solubility, and desired

performance.

Property Value Reference

Molecular Formula C₈H₉NO₂ [1][2]

Molar Mass 151.16 g/mol [4]

Appearance
Colorless to pale yellow liquid

or solid
[1][2]

Melting Point 24 °C (75 °F) [1]

Boiling Point 256 °C (493 °F) [1]

Density 1.168 g/cm³ at 20 °C [1]

Vapor Pressure 0.027 mmHg at 25 °C [4][5]

Flash Point ≥128 °C [5]

Refractive Index 1.5810 at 25 °C [4]

log Kow (Octanol/Water

Partition Coefficient)
1.88 - 2.17 [4][5]

Solubility of Methyl Anthranilate
The solubility of Methyl anthranilate in various solvents is a critical factor for perfumers during

the formulation process.
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Solvent Solubility Reference

Water 2.79 - 2.85 g/L at 23-25 °C [5][6]

Ethanol Freely soluble [1][3]

Propylene Glycol Soluble [1][7]

Dipropylene Glycol Soluble [7]

Fixed Oils Soluble [7]

Paraffin Oil Insoluble [1]

Glycerin Insoluble [7]

Benzyl Benzoate Soluble (forms stable dilutions)

Natural Occurrence of Methyl Anthranilate
Methyl anthranilate is found naturally in a variety of plants and essential oils, contributing to

their characteristic aromas.
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Natural Source Reported Presence

Concord Grapes (Vitis labrusca) Characteristic flavor compound

Jasmine Absolute (Jasminum grandiflorum) Present

Neroli Oil (Citrus aurantium var. amara) Present

Ylang-Ylang Oil (Cananga odorata) Present in various fractions

Champaca Absolute (Magnolia champaca) Present

Citrus Fruits (e.g., Bergamot, Mandarin,

Orange)
Present

Strawberry Present

Tuberose (Polianthes tuberosa) Present

Gardenia Present

Black Locust (Robinia pseudoacacia) Present

Applications in Perfumery
Methyl anthranilate is a versatile ingredient used to impart warmth, volume, and sweetness to

fragrance compositions.[2]

Floral Accords: It is essential for creating authentic orange blossom, neroli, jasmine,

gardenia, and tuberose notes.[2][3]

Fruity Notes: It provides the characteristic concord grape aroma and is used in wild

strawberry and other fruity accords.

Schiff Base Formation: Methyl anthranilate readily reacts with aldehydes to form Schiff

bases, which are themselves valuable fragrance ingredients. A common example is

Aurantiol, formed with hydroxycitronellal, which has a sweet, floral, and fruity odor. This

reaction can also lead to discoloration (yellowing) in certain fragrance formulations, a factor

that must be considered during product development.

Experimental Protocols
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Gas Chromatography-Olfactometry (GC-O) for Odor
Characterization
GC-O is a powerful technique used to identify the specific aroma-active compounds in a

fragrance mixture.

Objective: To separate and identify the individual odor components of a fragrance formulation

containing Methyl anthranilate and to characterize their sensory attributes.

Methodology:

Sample Preparation:

Dilute the fragrance oil in a suitable solvent (e.g., ethanol) to an appropriate concentration.

For headspace analysis of a finished product (e.g., lotion, shampoo), weigh a known

amount of the product into a headspace vial.

Instrumentation:

Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) and an

Olfactory Detection Port (ODP).

The GC effluent is split between the FID and the ODP.

GC Conditions (Example for a beverage analysis, adaptable for fragrances):

Column: Fused silica capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

Carrier Gas: Helium.

Oven Temperature Program: Start at a low temperature (e.g., 40 °C), hold for a few

minutes, then ramp up to a high temperature (e.g., 250 °C) at a controlled rate.

Injector: Split/splitless injector.

Olfactory Evaluation:
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A trained sensory panelist or perfumer sniffs the effluent from the ODP.

The panelist records the retention time, odor descriptor, and intensity of each aroma

detected.

Data Analysis:

The FID chromatogram provides quantitative data on the volatile compounds.

The olfactogram (a plot of odor intensity versus retention time) is aligned with the FID

chromatogram.

Mass Spectrometry (GC-MS) can be used in parallel to identify the compounds associated

with specific odors.

Sample Preparation Instrumental Analysis Data Acquisition & Analysis

Fragrance Oil

Gas Chromatograph (GC)

Finished Product

Effluent Splitter

Flame Ionization
Detector (FID)

Olfactory Detection
Port (ODP)

FID Chromatogram
(Quantitative Data)

Olfactogram
(Sensory Data)

Data Alignment &
Compound Identification

Click to download full resolution via product page

Workflow for Gas Chromatography-Olfactometry (GC-O) Analysis.

Fragrance Stability Testing in a Cosmetic Formulation
Objective: To evaluate the physical and chemical stability of a cosmetic formulation (e.g., a

lotion) containing Methyl anthranilate over time and under various storage conditions.

Methodology:

Formulation:
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Prepare a batch of the cosmetic base without the fragrance (control).

Prepare a batch of the cosmetic base with a specified concentration of the fragrance oil

containing Methyl anthranilate.

Packaging:

Package the samples in the intended final packaging.

Storage Conditions:

Accelerated Stability:

40°C ± 2°C / 75% RH ± 5% RH (for 1, 2, and 3 months)

50°C ± 2°C (for 1 and 2 months)

Real-Time Stability:

25°C ± 2°C / 60% RH ± 5% RH (for 12, 18, and 24 months)

Light Exposure:

Exposure to UV light in a light cabinet.

Freeze-Thaw Cycles:

Alternate between -10°C and 25°C for several cycles (e.g., three 24-hour cycles at each

temperature).

Evaluation Parameters and Schedule:

Evaluate the samples at baseline (time 0) and at specified intervals (e.g., 1, 2, 3, 6, 12, 18,

24 months).

Physical Characteristics:

Appearance (color, clarity, signs of separation)
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Odor (sensory evaluation by a trained panel)

pH

Viscosity

Chemical Analysis:

Quantification of Methyl anthranilate concentration using a suitable analytical method

(e.g., HPLC or GC-MS) to assess degradation.

Acceptance Criteria:

Define the acceptable limits of change for each parameter. Any significant deviation from

the baseline indicates potential instability.
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Workflow for Fragrance Stability Testing in a Cosmetic Product.
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Olfactory Signaling Pathway
The perception of odorants like Methyl anthranilate begins with the interaction of the molecule

with specific Olfactory Receptors (ORs) located on the cilia of olfactory sensory neurons in the

nasal epithelium. While the specific ORs that bind to Methyl anthranilate have not been

definitively identified, the general signaling cascade is well-understood.

Mechanism of Odor Perception:

Binding: An odorant molecule (e.g., Methyl anthranilate) binds to a specific G-protein coupled

Olfactory Receptor (OR).

G-Protein Activation: This binding causes a conformational change in the OR, which in turn

activates an associated G-protein (Gαolf).

Second Messenger Production: The activated Gαolf stimulates the enzyme adenylyl cyclase

III, which converts ATP into cyclic AMP (cAMP), a second messenger.

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The opening of CNG channels allows an influx of cations (Na⁺ and Ca²⁺) into

the neuron, causing depolarization of the cell membrane.

Signal Amplification: The influx of Ca²⁺ also opens Ca²⁺-activated chloride channels, leading

to an efflux of Cl⁻, which further depolarizes the neuron.

Action Potential: If the depolarization reaches a certain threshold, an action potential is

generated.

Signal Transmission to the Brain: The action potential travels along the axon of the olfactory

sensory neuron to the olfactory bulb in the brain, where the signal is processed and

perceived as a specific scent.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Olfactory Neuron Membrane

Intracellular Events

Methyl Anthranilate
(Odorant)

Olfactory Receptor
(G-protein coupled)

1. Binding

G-protein (Gαolf)

2. Activation

Adenylyl Cyclase III

 

cAMP
(Second Messenger)

3. ATP to cAMP

CNG Ion Channel

Depolarization

5. Na⁺, Ca²⁺ influx

Ca²⁺-activated
Cl⁻ Channel

Cl⁻ efflux4. Opens Channel 6. Opens Channel

Action Potential
Generation

7. Threshold Reached

Signal to Olfactory Bulb
(Brain)

8. Signal Transmission

Click to download full resolution via product page

Generalized Olfactory Signaling Pathway for Odorant Perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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